Cas no 80793-24-4 (3-(4-nitrophenyl)propanal)

• Product Name: 3-(4-nitrophenyl)propanal
• CAS No: 80793-24-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 832757
• PubChem ID: 11298290
• Update Time: 2025-04-19

3-(4-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 4-nitro-
• 3-(4-nitrophenyl)propanal
• 3-(4-NITRO-PHENYL)-PROPIONALDEHYDE
• EN300-1848888
• AKOS006290568
• SCHEMBL671515
• AB49244
• 3-(4-nitrophenyl)-propionaldehyde
• 80793-24-4
• 2-PROPENAL,3-(4-CHLOROPHENYL)-,(2E)
• DTXSID60461557
• FT-0691918
• XEVAHIITWCRKEB-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-7H,1-2H2
• InChI Key： XEVAHIITWCRKEB-UHFFFAOYSA-N
• SMILES： O=CCCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 309.7°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.55